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Compound of Interest

Compound Name: 1-Bromoundecane-d3

Cat. No.: B15554811

Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the quality control testing and

certification for 1-Bromoundecane-d3, a deuterated analog of 1-Bromoundecane. This

document details the key analytical tests performed, the methodologies employed, and the

expected specifications for a high-purity batch.

Certificate of Analysis Data
The following table summarizes the typical quantitative data and specifications presented in a

Certificate of Analysis for 1-Bromoundecane-d3.
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Parameter Specification Result

Identity

Appearance Colorless to light yellow liquid Conforms

Infrared (IR) Spectrum
Conforms to reference

spectrum
Conforms

Purity & Strength

Chemical Purity (by GC-MS) ≥ 98.0% 99.2%

Isotopic Enrichment (by NMR) ≥ 98.0 atom % D 99.5 atom % D

Water Content (by Karl

Fischer)
≤ 0.10% 0.05%

Physical Properties

Refractive Index (n20/D) 1.456 - 1.458 1.457

Density (g/mL at 25 °C) 1.053 - 1.055 1.054

Experimental Protocols
Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided

below.

2.1 Chemical Purity by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is used to determine the chemical purity of 1-Bromoundecane-d3 by separating

volatile impurities from the main compound.

Instrumentation: Gas chromatograph coupled with a mass spectrometer detector (GC-MS).

Column: A non-polar capillary column (e.g., VF-624ms, 30 m x 0.25 mm ID, 1.4 µm film

thickness) is suitable for separating halogenated hydrocarbons.

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

Injection:
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Injector Temperature: 250°C

Injection Volume: 1 µL

Split Ratio: 50:1

Oven Temperature Program:

Initial temperature: 80°C, hold for 2 minutes.

Ramp: Increase to 280°C at a rate of 15°C/min.

Hold: Hold at 280°C for 5 minutes.

Mass Spectrometer Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40-400.

Source Temperature: 230°C.

Data Analysis: The purity is calculated based on the area percent of the main peak relative to

the total area of all peaks in the chromatogram.

2.2 Isotopic Enrichment and Purity by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for confirming the identity, assessing chemical purity, and

determining the isotopic enrichment of 1-Bromoundecane-d3.

Instrumentation: 400 MHz (or higher) NMR spectrometer.

Sample Preparation: Accurately weigh approximately 10-20 mg of 1-Bromoundecane-d3
and dissolve in 0.6 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃)

containing a known internal standard (e.g., 1,3,5-trimethoxybenzene) for quantitative

analysis (qNMR).

¹H NMR Protocol:
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Pulse Program: Standard proton pulse sequence.

Number of Scans: 16

Relaxation Delay (d1): 30 seconds (to ensure full relaxation for quantitative analysis).

Data Analysis: The chemical purity is determined by comparing the integral of a

characteristic signal of 1-Bromoundecane-d3 with the integral of the internal standard.

Isotopic enrichment is calculated by comparing the integrals of the residual proton signals

at the deuterated positions to the integrals of non-deuterated positions.

²H (Deuterium) NMR Protocol:

Pulse Program: Standard deuterium pulse sequence.

Number of Scans: 128 or more (due to lower sensitivity).

Data Analysis: Provides direct observation of the deuterium signals, confirming the

positions of deuteration and allowing for the quantification of isotopic enrichment.

2.3 Water Content by Karl Fischer Titration

This method is specific for the determination of water content.

Instrumentation: Volumetric or coulometric Karl Fischer titrator.

Reagent: Karl Fischer reagent (e.g., Hydranal™-Composite 5).

Procedure:

Standardize the Karl Fischer reagent using a known amount of water or a certified water

standard (e.g., sodium tartrate dihydrate).

Add a known weight of the 1-Bromoundecane-d3 sample to the titration vessel

containing a suitable solvent (e.g., anhydrous methanol).

Titrate with the standardized Karl Fischer reagent to the electrometric endpoint.

The water content is calculated based on the amount of reagent consumed.
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Mandatory Visualizations
3.1 Quality Control Workflow for 1-Bromoundecane-d3

The following diagram illustrates the logical flow of the quality control process, from sample

reception to the final release of the product.

Sample Reception

Quarantine & Initial Inspection

Sampling for Analysis

Appearance Test Identity (IR) Purity (GC-MS) Isotopic Enrichment & Purity (NMR) Water Content (Karl Fischer) Physical Properties (Density, RI)

Data Review & Compilation

Certificate of Analysis Generation

Pass

Investigation & Rejection

Fail

Product Release

Click to download full resolution via product page
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To cite this document: BenchChem. [Technical Guide: Certificate of Analysis for 1-
Bromoundecane-d3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554811/docs#technical-guide-certificate-of-
analysis-for-1-bromoundecane-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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